Cas no 15804-72-5 ((E)-1-Bromo-3-(2-nitroprop-1-enyl)benzene)

• Product Name: (E)-1-Bromo-3-(2-nitroprop-1-enyl)benzene
• CAS No: 15804-72-5
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• MDL: MFCD01317577
• CID: 835901
• PubChem ID: 14040117
• Update Time: 2025-10-29

(E)-1-Bromo-3-(2-nitroprop-1-enyl)benzene Chemical and Physical Properties

Names and Identifiers

• (E)-1-broMo-3-(2-nitroprop-1-enyl)benzene
• (Z)-1-bromo-3-(2-nitroprop-1-enyl)benzene
• 1-bromo-3-[(E)-2-nitroprop-1-enyl]benzene
• 1-bromo-3-(2-nitroprop-1-enyl)benzene
• FCH5306139
• 1-(m-Bromophenyl)-2-nitro-1-propene
• FCH4061111
• 1-Bromo-3-(2-nitro-1-propen-1-yl)benzene
• TL80073635
• Benzene, 1-bromo-3-(2-nitro-1-propen-1-yl)-
• CS-13718
• 1-(3-BROMOPHENYL)-2-NITROPROPENE
• AKOS008969287
• 15804-72-5
• 116272-75-4
• CS-M0875
• MFCD01317577
• SCHEMBL4495569
• (E)-1-bromo-3-(2-nitroprop-1-en-1-yl)benzene
• (E)-1-Bromo-3-(2-nitroprop-1-enyl)benzene

• MDL： MFCD01317577
• Inchi： 1S/C9H8BrNO2/c1-7(11(12)13)5-8-3-2-4-9(10)6-8/h2-6H,1H3/b7-5+
• InChI Key： YIYKNVSMWCPXES-FNORWQNLSA-N
• SMILES： BrC1=CC=CC(=C1)/C=C(\C)/[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.97384g/mol
• Monoisotopic Mass: 240.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 3.2

Additional information on (E)-1-Bromo-3-(2-nitroprop-1-enyl)benzene

Comprehensive Guide to (E)-1-Bromo-3-(2-nitroprop-1-enyl)benzene (CAS No. 15804-72-5): Properties, Applications, and Market Insights

(E)-1-Bromo-3-(2-nitroprop-1-enyl)benzene (CAS No. 15804-72-5) is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and material science. This compound, characterized by its unique brominated aromatic structure and nitroalkene functional group, serves as a versatile intermediate in various chemical syntheses. Researchers and industry professionals often search for high-purity (E)-1-Bromo-3-(2-nitroprop-1-enyl)benzene due to its critical role in the development of advanced materials and pharmaceuticals.

The molecular structure of (E)-1-Bromo-3-(2-nitroprop-1-enyl)benzene features a benzene ring substituted with a bromine atom at the 1-position and a nitropropene group at the 3-position. This configuration imparts distinct electronic and steric properties, making it valuable for cross-coupling reactions and polymer modifications. Recent trends in green chemistry have also highlighted the potential of this compound in sustainable synthesis routes, aligning with the growing demand for eco-friendly chemical processes.

One of the most frequently searched questions about CAS No. 15804-72-5 relates to its synthetic applications. This compound is widely used as a building block for pharmaceutical intermediates, particularly in the synthesis of compounds with potential biological activity. Its bromo-nitro functionality allows for further functionalization, enabling the creation of complex molecules. Additionally, its role in material science is notable, especially in the development of organic electronic materials and liquid crystals.

The market for (E)-1-Bromo-3-(2-nitroprop-1-enyl)benzene has seen steady growth, driven by advancements in drug discovery and specialty chemicals. Industry reports indicate an increasing demand for this compound in regions such as North America, Europe, and Asia-Pacific, where research and development activities are robust. Suppliers and manufacturers are focusing on improving synthesis efficiency and purity levels to meet the stringent requirements of end-users.

From a safety and handling perspective, (E)-1-Bromo-3-(2-nitroprop-1-enyl)benzene should be stored in a cool, dry place, away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE), including gloves and goggles, is recommended when handling this compound. These precautions align with the broader industry emphasis on laboratory safety and responsible chemical management.

In conclusion, (E)-1-Bromo-3-(2-nitroprop-1-enyl)benzene (CAS No. 15804-72-5) is a compound of significant interest due to its diverse applications and relevance in cutting-edge research. Whether you are a chemist exploring new synthetic pathways or a manufacturer seeking reliable intermediates, understanding the properties and uses of this compound is essential. As the chemical industry continues to evolve, compounds like (E)-1-Bromo-3-(2-nitroprop-1-enyl)benzene will remain at the forefront of innovation.